![molecular formula C13H21NO B6155402 2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine CAS No. 1509694-68-1](/img/new.no-structure.jpg)
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine
Overview
Description
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine is an organic compound with the molecular formula C13H21NO. This compound is characterized by the presence of a phenyl group substituted with a propan-2-yloxy group and an amine group on a 2-methylpropan-1-amine backbone. It is a colorless liquid with a distinct chemical structure that makes it a subject of interest in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine typically involves the following steps:
Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methylpropan-1-amine and 2-(propan-2-yloxy)phenyl derivatives.
Reaction Conditions: The reaction conditions often involve the use of catalysts, solvents, and controlled temperatures to facilitate the desired chemical transformations. For instance, the reaction may be carried out in the presence of a base such as sodium hydride or potassium carbonate to deprotonate the amine group, followed by nucleophilic substitution with the phenyl derivative.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product. Additionally, purification techniques such as distillation or chromatography are employed to isolate the compound from reaction by-products.
Chemical Reactions Analysis
Types of Reactions
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to convert the compound into its corresponding alcohols or amines.
Substitution: Nucleophilic substitution reactions can occur at the amine or phenyl group, leading to the formation of various substituted derivatives.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide
Reducing Agents: Lithium aluminum hydride, sodium borohydride
Bases: Sodium hydride, potassium carbonate
Major Products Formed
The major products formed from these reactions include ketones, carboxylic acids, alcohols, and substituted amines, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs or as a pharmacological tool.
Industry: It is utilized in the production of specialty chemicals and as an intermediate in the synthesis of other valuable compounds.
Mechanism of Action
The mechanism of action of 2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
Phenylacetone: An organic compound with a similar phenyl group but different functional groups.
4-Methyl-2-(propan-2-yloxy)phenylmethanamine: A compound with a similar structure but different substitution patterns.
Uniqueness
2-methyl-2-[2-(propan-2-yloxy)phenyl]propan-1-amine is unique due to its specific substitution pattern and the presence of both an amine and a propan-2-yloxy group on the phenyl ring. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.
Properties
CAS No. |
1509694-68-1 |
|---|---|
Molecular Formula |
C13H21NO |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
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